Cas no 1181468-32-5 (4-Phenyl-1-[1-(2-phenylethenesulfonyl)piperidine-4-carbonyl]-1,2,3,6-tetrahydropyridine)

• Product Name: 4-Phenyl-1-[1-(2-phenylethenesulfonyl)piperidine-4-carbonyl]-1,2,3,6-tetrahydropyridine
• CAS No: 1181468-32-5
• MF: C₂₅H₂₈N₂O₃S
• MW: 436.566425323486
• CID: 6031912
• PubChem ID: 38295597
• Update Time: 2025-07-17

4-Phenyl-1-[1-(2-phenylethenesulfonyl)piperidine-4-carbonyl]-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-1-[1-(2-phenylethenesulfonyl)piperidine-4-carbonyl]-1,2,3,6-tetrahydropyridine
• 1181468-32-5
• EN300-26608194
• 4-Phenyl-1-[1-(2-phenylethenesulfonyl)piperidine-4-carbonyl]-1,2,3,6-tetrahydropyridine

• Inchi： 1S/C25H28N2O3S/c28-25(26-16-11-23(12-17-26)22-9-5-2-6-10-22)24-13-18-27(19-14-24)31(29,30)20-15-21-7-3-1-4-8-21/h1-11,15,20,24H,12-14,16-19H2/b20-15+
• InChI Key： MAXNUCOZRABISD-HMMYKYKNSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCC(C(N2CC=C(C3C=CC=CC=3)CC2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 436.18206393g/mol
• Monoisotopic Mass: 436.18206393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.1Ų

Additional information on 4-Phenyl-1-[1-(2-phenylethenesulfonyl)piperidine-4-carbonyl]-1,2,3,6-tetrahydropyridine

Recent Advances in the Study of 4-Phenyl-1-[1-(2-phenylethenesulfonyl)piperidine-4-carbonyl]-1,2,3,6-tetrahydropyridine (CAS: 1181468-32-5)

In recent years, the compound 4-Phenyl-1-[1-(2-phenylethenesulfonyl)piperidine-4-carbonyl]-1,2,3,6-tetrahydropyridine (CAS: 1181468-32-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique sulfonyl and piperidine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical implications.

The primary focus of recent studies has been on elucidating the molecular mechanisms underlying the biological activity of 1181468-32-5. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to determine the three-dimensional structure of the compound and its interactions with target proteins. These structural insights have been instrumental in understanding its high affinity for specific binding sites, which are often associated with inflammatory and oncogenic pathways.

One of the most notable findings is the compound's ability to act as a selective inhibitor of certain kinases involved in cell proliferation and survival. In vitro and in vivo studies have demonstrated that 4-Phenyl-1-[1-(2-phenylethenesulfonyl)piperidine-4-carbonyl]-1,2,3,6-tetrahydropyridine effectively suppresses the activity of these kinases, leading to reduced tumor growth in preclinical models. This has sparked interest in its potential application as an anticancer agent, with several research groups exploring its efficacy in combination therapies.

In addition to its anticancer properties, recent investigations have also explored the compound's role in modulating immune responses. Preliminary data suggest that it may influence the activity of immune cells, such as T-cells and macrophages, by interfering with signaling pathways critical for their activation. This dual functionality—targeting both proliferative and immune pathways—positions 1181468-32-5 as a versatile candidate for further drug development.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of the compound. Researchers are actively working on derivative synthesis and formulation strategies to enhance its bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical trials.

In conclusion, the latest research on 4-Phenyl-1-[1-(2-phenylethenesulfonyl)piperidine-4-carbonyl]-1,2,3,6-tetrahydropyridine underscores its potential as a multifaceted therapeutic agent. Continued exploration of its mechanisms of action and optimization of its chemical properties will be crucial for realizing its full clinical potential. This brief serves as a foundation for further discussion and investigation within the scientific community.